Cas no 32114-64-0 (Benzoic acid, 2,6-diamino-, methyl ester)

Benzoic acid, 2,6-diamino-, methyl ester is a specialized organic compound featuring both amino and ester functional groups on a benzoic acid backbone. Its structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of two amino groups enhances its utility in forming heterocyclic compounds or serving as a building block for more complex molecules. The methyl ester group improves solubility in organic solvents, facilitating further chemical modifications. This compound is particularly useful in applications requiring precise functionalization of aromatic systems. Proper handling and storage are recommended due to its potential sensitivity to moisture and light.

Benzoic acid, 2,6-diamino-, methyl ester structure

32114-64-0 structure

Product Name:Benzoic acid, 2,6-diamino-, methyl ester

CAS No:32114-64-0

MF:C₈H₁₀N₂O₂

MW:166.177201747894

CID:1450035

PubChem ID:12402975

Update Time:2025-05-20

Benzoic acid, 2,6-diamino-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2,6-diamino-, methyl ester
- methyl 2,6-diaminobenzoate
- OHNFWUNUCQMCOL-UHFFFAOYSA-N
- 32114-64-0
- DTXSID20496562
- SCHEMBL6312035
- Inchi： 1S/C8H10N2O2/c1-12-8(11)7-5(9)3-2-4-6(7)10/h2-4H,9-10H2,1H3
- InChI Key： OHNFWUNUCQMCOL-UHFFFAOYSA-N
- SMILES： O(C)C(C1C(=CC=CC=1N)N)=O

Computed Properties

Exact Mass: 166.0743
Monoisotopic Mass: 166.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 78.3Å²

Experimental Properties

PSA: 78.34

Benzoic acid, 2,6-diamino-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015008177-250mg	Methyl 2,6-diaminobenzoate	32114-64-0	97%	250mg	$475.20	2023-09-02
Alichem	A015008177-500mg	Methyl 2,6-diaminobenzoate	32114-64-0	97%	500mg	$798.70	2023-09-02
Alichem	A015008177-1g	Methyl 2,6-diaminobenzoate	32114-64-0	97%	1g	$1504.90	2023-09-02

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Additional information on Benzoic acid, 2,6-diamino-, methyl ester

Recent Advances in the Study of Benzoic acid, 2,6-diamino-, methyl ester (CAS: 32114-64-0)

Benzoic acid, 2,6-diamino-, methyl ester (CAS: 32114-64-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of antimicrobial and anticancer therapies. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its properties, mechanisms of action, and therapeutic potential.

The compound, also known as methyl 2,6-diaminobenzoate, has garnered attention due to its unique structural features, which include both amino and ester functional groups. These features make it a versatile intermediate in organic synthesis and a promising candidate for further pharmacological investigation. Recent studies have focused on its synthesis, characterization, and biological evaluation, shedding light on its potential as a lead compound for new therapeutic agents.

One of the key areas of research has been the antimicrobial activity of Benzoic acid, 2,6-diamino-, methyl ester. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA. The study proposed that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, making it a potential candidate for the development of novel antibiotics.

In addition to its antimicrobial properties, recent research has also explored the anticancer potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that Benzoic acid, 2,6-diamino-, methyl ester exhibited selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study suggested that the compound may induce apoptosis via the mitochondrial pathway, highlighting its potential as a chemotherapeutic agent.

Another significant advancement has been in the optimization of the synthetic route for Benzoic acid, 2,6-diamino-, methyl ester. A recent publication in Organic Process Research & Development described a more efficient and scalable synthesis method, which could facilitate its broader use in pharmaceutical research and development. The new method reduces the number of steps and improves yield, making it more feasible for industrial applications.

Despite these promising findings, challenges remain in the development of Benzoic acid, 2,6-diamino-, methyl ester as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique structural and functional properties continue to make it a valuable subject of research in the chemical biology and pharmaceutical fields.

In conclusion, Benzoic acid, 2,6-diamino-, methyl ester (CAS: 32114-64-0) represents a promising area of research with potential applications in antimicrobial and anticancer therapies. Recent studies have advanced our understanding of its biological activity and synthetic accessibility, paving the way for further investigation and development. Continued research in this area could yield significant contributions to the field of medicinal chemistry and drug discovery.